Cas no 15286-55-2 (1-Butanamine, N-(3-phenyl-2-propenylidene)-)

1-Butanamine, N-(3-phenyl-2-propenylidene)- structure
15286-55-2 structure
Product Name:1-Butanamine, N-(3-phenyl-2-propenylidene)-
CAS No:15286-55-2
MF:C13H17N
MW:187.280783414841
CID:1326317
PubChem ID:575581
Update Time:2025-04-20

1-Butanamine, N-(3-phenyl-2-propenylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, N-(3-phenyl-2-propenylidene)-
    • N-butyl-3-phenylprop-2-en-1-imine
    • 15286-55-2
    • DTXSID20341765
    • SCHEMBL9642302
    • Inchi: 1S/C13H17N/c1-2-3-11-14-12-7-10-13-8-5-4-6-9-13/h4-10,12H,2-3,11H2,1H3/b10-7?,14-12+
    • InChI Key: XQAXOKLIOHMDIN-GJSGVYMBSA-N
    • SMILES: N(=C/C=CC1C=CC=CC=1)\CCCC

Computed Properties

  • Exact Mass: 187.13621
  • Monoisotopic Mass: 187.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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